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Compound of Interest

Compound Name: 2-(1H-Pyrazol-3-YL)ethanol

Cat. No.: B2570587 Get Quote

2-(1H-Pyrazol-3-YL)ethanol is a bifunctional molecule featuring a pyrazole ring, which

provides a rigid, aromatic core capable of engaging in various non-covalent interactions, and a

primary alcohol, which serves as a versatile functional handle for chemical modification.

Understanding its fundamental properties is the first step in its effective application.

Chemical Structure and Identifiers
The structural arrangement of the pyrazole ring and the ethanol substituent dictates the

molecule's reactivity and steric profile. The "3-YL" designation specifies the attachment point of

the ethanol group on the five-membered ring relative to the nitrogen atoms.
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Starting Materials

Reaction

Workup & Purification

Final Product

4-Hydroxybut-3-en-2-one
(or equivalent precursor)

Solvent:
Ethanol (EtOH)

Condition:
Reflux (Heat)

Hydrazine Hydrate (NH₂NH₂·H₂O)

Solvent Removal
(Rotary Evaporation)

Pour over Ice/Water
(Precipitation)

Filtration

Crystallization or
Column Chromatography

2-(1H-Pyrazol-3-YL)ethanol
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Hydroxyl Group Reactions

Pyrazole N-H Reactions

2-(1H-Pyrazol-3-YL)ethanol

Esterification
(e.g., + Acyl Chloride)

 -OH

Williamson Ether Synthesis
(e.g., + Alkyl Halide, Base)

 -OH

Oxidation
(e.g., PCC, DMP)

 -OH

N-Alkylation
(e.g., + Alkyl Halide, Base)

 -NH

N-Arylation
(e.g., Buchwald-Hartwig)

 -NH

→ Pyrazole-3-acetaldehyde → Pyrazole-3-acetic acidfurther oxidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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